2,3-Dichloro-4-ethenylphenol
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Description
No data on 2,3-Dichloro-4-ethenylphenol (including its molecular structure, synthesis, or applications) is present in the provided evidence.
Properties
CAS No. |
61482-57-3 |
|---|---|
Molecular Formula |
C8H6Cl2O |
Molecular Weight |
189.04 g/mol |
IUPAC Name |
2,3-dichloro-4-ethenylphenol |
InChI |
InChI=1S/C8H6Cl2O/c1-2-5-3-4-6(11)8(10)7(5)9/h2-4,11H,1H2 |
InChI Key |
ZKWMNZRMWAYCIN-UHFFFAOYSA-N |
Canonical SMILES |
C=CC1=C(C(=C(C=C1)O)Cl)Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2,3-Dichloro-4-ethenylphenol typically involves electrophilic aromatic substitution reactions. One common method includes the chlorination of 4-ethenylphenol using chlorine gas in the presence of a catalyst such as ferric chloride. The reaction is carried out under controlled conditions to ensure selective chlorination at the 2 and 3 positions of the phenol ring.
Industrial Production Methods: Industrial production of 2,3-Dichloro-4-ethenylphenol may involve a multi-step synthesis process. This includes the initial formation of 4-ethenylphenol followed by chlorination. The reaction conditions are optimized to achieve high yield and purity, often involving the use of advanced catalytic systems and continuous flow reactors to enhance efficiency and scalability .
Chemical Reactions Analysis
Types of Reactions: 2,3-Dichloro-4-ethenylphenol undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of quinones.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride, resulting in the formation of corresponding hydroquinones.
Substitution: Nucleophilic substitution reactions can occur, where the chlorine atoms are replaced by nucleophiles such as amines or thiols.
Common Reagents and Conditions:
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Sodium borohydride in an alcoholic solvent.
Substitution: Nucleophiles like amines in the presence of a base such as sodium hydroxide.
Major Products Formed:
Oxidation: Quinones.
Reduction: Hydroquinones.
Substitution: Amino or thiol-substituted phenols
Scientific Research Applications
2,3-Dichloro-4-ethenylphenol has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Investigated for its potential antimicrobial properties.
Medicine: Explored for its role in the development of new pharmaceuticals.
Industry: Utilized in the production of polymers and resins due to its reactive phenol group
Mechanism of Action
The mechanism of action of 2,3-Dichloro-4-ethenylphenol involves its interaction with various molecular targets. The compound can act as an electrophile, reacting with nucleophilic sites in biological molecules. This interaction can lead to the inhibition of enzyme activity or disruption of cellular processes. The pathways involved include oxidative stress induction and disruption of membrane integrity .
Comparison with Similar Compounds
Comparison with Similar Compounds
(a) 2-(3,4-Dihydroxyphenyl)ethylamine hydrochloride (Dopamine HCl)
- CAS No.: 62-31-7 .
- Relevance : Functionally distinct (neurotransmitter) and structurally unrelated to the target compound.
(b) 2,2-Bis(4-hydroxy-3,5-dichlorophenyl)propane (Tetrachlorobisphenol A)
- CAS No.: 79-96-9 .
- Structure: A bisphenol derivative with two 3,5-dichloro-4-hydroxyphenyl groups linked by a propane bridge.
- Relevance: Shares chlorophenol moieties but lacks an ethenyl group. Used in polymer production, contrasting with the unknown applications of 2,3-Dichloro-4-ethenylphenol.
(c) 3,5-Dichloro-4-[1,2-diamino-2-(2,6-dichloro-4-hydroxyphenyl)ethyl]phenol
- CAS No.: 82772-92-7 .
- Structure: Contains multiple chloro and phenol groups but features an ethylenediamine side chain, making it structurally more complex.
Data Table: Compounds in Evidence vs. Target Compound
Research Findings and Limitations
- The evidence lacks studies on 2,3-Dichloro-4-ethenylphenol, making comparisons speculative.
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